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These application notes provide a detailed protocol for utilizing electroantennography (EAG) to

measure the olfactory responses of insects to pheromones. This powerful technique is

essential for screening biologically active compounds, identifying pheromone components, and

elucidating the mechanisms of insect chemical communication.

Introduction to Electroantennography
Electroantennography (EAG) is a technique used to measure the summated electrical potential

changes from an insect's antenna in response to an olfactory stimulus.[1][2] The resulting

signal, an electroantennogram, represents the collective depolarization of numerous olfactory

receptor neurons.[1] This method is widely applied in the screening of insect pheromones and

other semiochemicals.[2][3]

Experimental Protocol: Step-by-Step
This protocol outlines the key steps for conducting a successful EAG experiment to test

pheromone responses.
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Proper preparation of the insect antenna is critical for obtaining stable and reliable recordings.

Anesthesia: Anesthetize the insect using carbon dioxide or by chilling it on ice.[4] This

minimizes movement and facilitates handling.

Antenna Excised Preparation:

Carefully excise an antenna from the insect's head using fine micro-scissors.[1]

Cut a small portion from the distal tip of the antenna to ensure good electrical contact with

the recording electrode.[1]

Mount the basal end of the antenna onto the reference electrode using conductive gel or a

saline-filled glass capillary.[1]

Whole Insect Preparation:

Tether the anesthetized insect in a stable holder, such as a foam block, with the head

protruding.[4]

Immobilize one antenna using painters tape at the base and tip.[4]

Insert the reference electrode into the insect's head or neck region.[4]

The recording electrode is then brought into contact with the tip of the immobilized

antenna.[4]

Electrode Preparation and Placement
The quality of the electrodes is paramount for a good signal-to-noise ratio.

Electrodes: Silver/silver-chloride (Ag/AgCl) electrodes are commonly used.[2] These can be

prepared by chlorinating silver wires in bleach.[4]

Micropipettes: Glass capillaries are pulled to a fine point using a micropipette puller to serve

as electrode holders.[1][4] The tips are then broken to a diameter slightly larger than the

antenna.[1]
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Electrolyte: The micropipettes are filled with a saline solution or conductive gel to ensure

electrical contact with the antenna.[1]

Placement:

Reference Electrode: In contact with the base of the antenna or the insect's head.[2][4]

Recording Electrode: In contact with the distal tip of the antenna.[2]

Stimulus Preparation and Delivery
Precise preparation and delivery of pheromone stimuli are crucial for reproducible results.

Pheromone Dilution: Prepare a serial dilution of the pheromone compound in a suitable

solvent, such as paraffin oil or hexane. Common concentrations for screening range from

nanograms to micrograms.

Stimulus Cartridges: A common method involves applying a known amount of the diluted

pheromone onto a piece of filter paper, which is then inserted into a Pasteur pipette.[1]

Delivery System: The stimulus pipette is connected to an air delivery system that provides a

purified and humidified air stream. A puff of air is passed through the pipette to deliver the

pheromone to the antenna.

Control: A pipette containing only the solvent is used as a negative control to ensure that the

observed response is due to the pheromone and not the solvent.

Data Acquisition
Amplification: The potential difference between the two electrodes is amplified by a high-

impedance amplifier. A gain of 10x to 100x is typical.

Filtering: A filter is used to reduce electrical noise. A band-pass filter of 0.1 to 50 Hz is often

employed.

Digitization: The amplified and filtered analog signal is converted to a digital signal by a data

acquisition board and recorded on a computer.
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Software: Specialized software is used to visualize, record, and analyze the EAG responses.

Data Presentation: Quantitative Parameters
The following tables summarize typical quantitative parameters used in EAG experiments for

pheromone response testing.

Parameter Typical Value/Range Notes

Stimulus Concentration 1 ng - 10 µg

The optimal concentration

varies depending on the

pheromone and insect

species. A dose-response

curve should be generated.

Stimulus Duration 100 ms - 2 s

Shorter durations are used to

mimic transient exposure to an

odor plume.

Inter-stimulus Interval 30 s - 2 min

Sufficient time must be allowed

for the antenna to recover

between stimuli.

Airflow Rate 0.5 - 2 L/min

A constant, clean, and

humidified airflow over the

antenna is essential for a

stable baseline.

Amplifier Gain 10x - 100x

The gain should be adjusted to

maximize the signal without

clipping.

Filter Settings
0.1 Hz (High-pass), 50 Hz

(Low-pass)

These settings help to remove

baseline drift and high-

frequency noise.

Table 1: Typical Experimental Parameters for EAG.
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Parameter Description

Peak Amplitude (mV)

The maximum negative deflection of the EAG

signal from the baseline. This is the most

common measure of response strength.

Depolarization Time (ms)
The time taken for the signal to reach its peak

amplitude after stimulus onset.

Repolarization Time (ms)
The time taken for the signal to return to the

baseline after the peak.

Area Under the Curve (mV*s)
The integral of the EAG response, which can

provide a measure of the total response.

Table 2: Key EAG Response Parameters for Analysis.

Experimental Workflows and Signaling Pathways
EAG Experimental Workflow
The following diagram illustrates the general workflow of an EAG experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experiment

Data Analysis

Insect Preparation
(Anesthesia, Dissection)

Antenna Mounting

Electrode Preparation
(Chlorination, Pulling)

Stimulus Preparation
(Pheromone Dilution)

Stimulus Delivery

EAG Recording

Baseline Correction

Normalization

Peak Parameter Extraction

Statistical Analysis

Click to download full resolution via product page

EAG Experimental Workflow Diagram
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Olfactory Signaling Pathway
This diagram shows a simplified signaling cascade within an olfactory receptor neuron upon

pheromone binding.

Pheromone Olfactory Receptor (OR)Binds to G-protein (Gq/Golf)Activates Phospholipase C (PLC)Activates IP3Produces Ca2+ ChannelOpens Ca2+ Influx Depolarization
(EAG Signal)

Click to download full resolution via product page

Simplified Olfactory Signaling Pathway

Data Analysis
Proper data analysis is essential for drawing meaningful conclusions from EAG experiments.

Baseline Correction: The baseline of the EAG recording can sometimes drift. It is important

to correct for this drift before measuring the peak amplitude. This can be done by subtracting

a linear or polynomial fit to the pre-stimulus baseline.

Normalization: To compare responses across different antennae or different experimental

sessions, the data should be normalized. A common method is to express the response to a

test compound as a percentage of the response to a standard reference compound.

Dose-Response Curves: To quantify the sensitivity of the antenna to a particular pheromone,

a dose-response curve can be generated by plotting the EAG response against a range of

stimulus concentrations.

Troubleshooting
This section provides guidance on common problems encountered during EAG recordings and

their potential solutions.
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Problem: No Signal or Very Weak Signal

Possible Causes:

• Poor electrode contact
• Dried out antenna

• Incorrect electrode placement
• Amplifier issue

Solutions:

• Re-apply conductive gel/saline
• Ensure continuous humidified airflow

• Check electrode positions under microscope
• Test amplifier with a known signal

Problem: Unstable Baseline/Drift

Possible Causes:

• Unstable antenna preparation
• Temperature or humidity fluctuations

• Electrical interference
• Electrode polarization

Solutions:

• Allow preparation to stabilize
• Maintain constant environmental conditions

• Use a Faraday cage and ground the setup properly
• Re-chlorinate Ag/AgCl electrodes

Problem: High Noise Level

Possible Causes:

• Electrical interference from nearby equipment
• Poor grounding

• High electrode impedance

Solutions:
• Turn off unnecessary electrical devices

• Ensure all components are properly grounded to a single point
• Use fresh, properly prepared electrodes

Problem: Non-reproducible Responses

Possible Causes:

• Inconsistent stimulus delivery
• Antenna fatigue

• Contamination of stimulus pipettes

Solutions:
• Ensure constant airflow for stimulus delivery

• Increase inter-stimulus interval
• Use fresh pipettes for each stimulus and control

Click to download full resolution via product page

EAG Troubleshooting Guide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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